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Compound of Interest

Compound Name: PSA1 141-150 acetate

Cat. No.: B15496035

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Prostate cancer remains a significant global health challenge, and immunotherapy has
emerged as a promising therapeutic modality. A key strategy in cancer immunotherapy is the
use of peptide-based vaccines that can elicit a robust and specific anti-tumor immune
response. This whitepaper provides a comprehensive technical overview of PSA1 141-150
acetate, a synthetic peptide corresponding to amino acids 141-150 of human prostate-specific
antigen (PSA), as a potential therapeutic agent for prostate cancer. PSA is an ideal target for
immunotherapy as it is predominantly expressed in prostate tissue and is often overexpressed
in prostate cancer. The 141-150 amino acid sequence, FLTPKKLQCYV, has been identified as
an immunogenic epitope capable of stimulating cytotoxic T-lymphocyte (CTL) responses
against PSA-expressing tumor cells.[1][2] This document will delve into the biochemical
properties, mechanism of action, preclinical and clinical evidence, and experimental protocols
relevant to the investigation of PSA1 141-150 acetate.

Biochemical Properties and Formulation

PSA1 141-150 is a decapeptide with the amino acid sequence Phenylalanine-Leucine-
Threonine-Proline-Lysine-Lysine-Leucine-Glutamine-Cysteine-Valine. The acetate salt form is a
common formulation for synthetic peptides, enhancing their stability and solubility for research
and clinical applications.
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Property Description Reference

Peptide Name PSA1 141-150 [1]

Alternate Names PSA-1, PSA-2, PSA-4 [2][3]

Sequence FLTPKKLQCV [2][4]

Amino Acid Length 10 [1][2]

HLA Restriction HLA-A2 [1][2][3]

Formulation Acetate salt Inferred from user request

Mechanism of Action: Eliciting a Targeted Anti-
Tumor Immune Response

The therapeutic potential of PSA1 141-150 acetate lies in its ability to act as a T-cell epitope,
specifically activating CD8+ cytotoxic T-lymphocytes to recognize and eliminate prostate
cancer cells. The proposed mechanism of action is illustrated in the following signaling

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academic.oup.com [academic.oup.com]

2. Recognition of PSA-derived peptide antigens by T cells from prostate cancer patients
without any prior stimulation - PMC [pmc.ncbi.nim.nih.gov]

» 3. Differential CTLs specific for prostate-specific antigen in healthy donors and patients with
prostate cancer - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. cosmobiousa.com [cosmobiousa.com]

 To cite this document: BenchChem. [PSA1 141-150 Acetate: A Potential Therapeutic Agent in
Prostate Cancer Immunotherapy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15496035#psal-141-150-acetate-as-a-potential-
therapeutic-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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